2-Methylthioribosylzeatin

• CAS No.: 26190-61-4
• Molecular Formula: C16H23N5O5S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]-2-methylsulfanylpurin-9-yl]oxolane-3,4-diol
• InChI: InChI=1S/C16H23N5O5S/c1-8(5-22)3-4-17-13-10-14(20-16(19-13)27-2)21(7-18-10)15-12(25)11(24)9(6-23)26-15/h3,7,9,11-12,15,22-25H,4-6H2,1-2H3,(H,17,19,20)/b8-3+/t9-,11-,12-,15-/m1/s1
• InChI Key: QEWSGVMSLPHELX-LECLTHIMSA-N
• SMILES: CC(=CCNC1=C2C(=NC(=N1)SC)N(C=N2)C3C(C(C(O3)CO)O)O)CO
• Isomeric SMILES: C/C(=C\CNC1=C2C(=NC(=N1)SC)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)/CO
• Synonyms: 2-methylthio-cis-ribozeatin; 2-methylthio-N(6)-(4-hydroxyisopentenyl)adenosine; 2-methylthioribosylzeatin; 2-methylthiozeatin riboside; N(6)-(4-hydroxyisopentenyl)-2-methylthioadenosine; N(6)-(4-hydroxyisopentenyl)-2-methylthioadenosine, (E)-isomer; N(6)-(4-hydroxyisopentenyl)-2-methylthioadenosine, (Z)-isome

Description

2-Methylthioribosylzeatin is a naturally occurring cytokinin derivative, a class of plant hormones critical for regulating cell division, shoot initiation, and leaf senescence. Structurally, it consists of a zeatin backbone modified with a methylthio (-SCH₃) group at the N⁶ position and a ribosyl moiety attached to the purine ring. This ribosylation enhances its solubility and systemic mobility in plants, while the methylthio group improves stability against enzymatic degradation compared to non-methylated analogs like zeatin .

Biosynthetically, 2-methylthioribosylzeatin arises from the methylation and ribosylation of zeatin precursors. Its biological activity is mediated through binding to specific cytokinin receptors (e.g., Arabidopsis histidine kinase receptors), triggering downstream signaling pathways that promote cell proliferation and delay aging in plant tissues.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

Key cytokinins and derivatives are compared below:

Compound	Molecular Formula	Molecular Weight (g/mol)	Solubility (Water)	Stability (Half-Life)	Key Functional Groups
2-Methylthioribosylzeatin	C₁₃H₂₁N₅O₅S	359.41	Moderate	~48 hours	Methylthio, Ribosyl
Zeatin	C₁₀H₁₃N₅O	219.24	Low	~12 hours	Hydroxyl
Kinetin	C₁₀H₉N₅O	215.21	Low	~72 hours	Furfuryl
6-Benzylaminopurine (BAP)	C₁₂H₁₁N₅	225.25	Insoluble	>7 days	Benzyl
Isopentenyladenine (iP)	C₉H₁₃N₅	203.23	Low	~24 hours	Isopentenyl

Analytical and Industrial Relevance

• Analytical Methods : HPLC-based glycan analysis tools (e.g., GlycoBase and autoGU) are critical for characterizing ribosylated cytokinins, enabling precise quantification in plant extracts .
• Synthetic Engineering : Principles from glycosylation engineering (e.g., optimizing ribosyltransferase activity) are applied to enhance the production of 2-methylthioribosylzeatin in microbial systems .